Cas no 1603071-66-4 (5-(3-Bromo-4-methylphenyl)thiazol-2-amine)

• Product Name: 5-(3-Bromo-4-methylphenyl)thiazol-2-amine
• CAS No: 1603071-66-4
• MF: C₁₀H₉BrN₂S
• MW: 269.16
• CID: 5076117
• Update Time: 2026-03-01

5-(3-Bromo-4-methylphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromo-4-methylphenyl)thiazol-2-amine

• Inchi： 1S/C10H9BrN2S/c1-6-2-3-7(4-8(6)11)9-5-13-10(12)14-9/h2-5H,1H3,(H2,12,13)
• InChI Key： AMNUGNFPJGMGIV-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C)C(Br)=C2)=CN=C1N

Additional information on 5-(3-Bromo-4-methylphenyl)thiazol-2-amine

Comprehensive Overview of 5-(3-Bromo-4-methylphenyl)thiazol-2-amine (CAS No. 1603071-66-4)

5-(3-Bromo-4-methylphenyl)thiazol-2-amine (CAS No. 1603071-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, featuring a brominated aromatic ring and an amine-functionalized thiazole moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents.

The compound's CAS number 1603071-66-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent studies highlight its potential in targeting drug-resistant pathogens, a topic of immense relevance given the global rise in antimicrobial resistance (AMR). As the scientific community explores alternatives to conventional antibiotics, 5-(3-Bromo-4-methylphenyl)thiazol-2-amine has emerged as a candidate for modulating bacterial efflux pumps, a mechanism often exploited by resistant strains.

In the context of AI-driven drug discovery, this compound exemplifies how computational models can predict synergistic effects when combined with other heterocyclic scaffolds. Searches for "thiazole-based drug design" and "bromoaryl compounds in medicine" have surged, reflecting growing interest in its applications. Its electrophilic bromine substituent also enables facile derivatization, a property leveraged in high-throughput screening platforms.

From an industrial perspective, CAS 1603071-66-4 is synthesized via palladium-catalyzed cross-coupling reactions, a process optimized for scalability. Environmental concerns have spurred innovations in green chemistry approaches, such as solvent-free mechanochemical synthesis, aligning with trends in sustainable pharmaceutical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify its purity, a critical factor given its role in precision medicine.

Ongoing research explores its potential in neurodegenerative disease models, particularly in modulating protein aggregation pathways. This aligns with frequent search queries like "thiazole compounds for Alzheimer's" and "small molecule neuroprotectants." The compound's lipophilicity and blood-brain barrier permeability metrics further underscore its therapeutic versatility.

Regulatory filings for analogs of 5-(3-Bromo-4-methylphenyl)thiazol-2-amine have increased, with patent databases revealing applications in oncology and autoimmune disorders. Its mechanism often involves allosteric modulation of enzymatic targets, a hot topic in precision oncology forums. The compound's structure-activity relationship (SAR) profiles are frequently modeled using quantitative structure-activity relationship (QSAR) algorithms, demonstrating the intersection of chemistry and machine learning.

In summary, 1603071-66-4 represents a nexus of innovation across multiple disciplines. Its adaptability in medicinal chemistry, relevance to global health challenges, and compatibility with cutting-edge technologies ensure its continued prominence in scientific literature and industrial pipelines alike.